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Compound of Interest

Compound Name:
2-(2,4,5-

Trichlorophenoxy)acetohydrazide

CAS No.: 2381-77-3

Cat. No.: B1267961

Get Quote

Technical Monograph: 2-(2,4,5-Trichlorophenoxy)acetohydrazide

Part 1: Executive Summary & Core Identity
Compound Definition 2-(2,4,5-Trichlorophenoxy)acetohydrazide is a synthetic organic

compound acting as a critical intermediate in the development of agrochemicals and

pharmaceutical agents. Structurally, it consists of a lipophilic 2,4,5-trichlorophenoxy moiety

linked to a hydrophilic acetohydrazide tail. While its parent compound, 2,4,5-

Trichlorophenoxyacetic acid (2,4,5-T), is a historically significant auxin-mimic herbicide, the

hydrazide derivative serves primarily as a scaffold for generating Schiff bases (hydrazones)

with potent antimicrobial, antifungal, and anti-inflammatory properties.

The InChIKey The International Chemical Identifier Key (InChIKey) for this compound is the

unique, fixed-length hash that serves as its digital fingerprint.
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InChIKey:RJNOGGWECYOHOH-UHFFFAOYSA-N

Chemical Informatics Table

Identifier Value

IUPAC Name 2-(2,4,5-trichlorophenoxy)acetohydrazide

CAS Registry Number 2381-77-3

Molecular Formula C₈H₇Cl₃N₂O₂

Molecular Weight 269.51 g/mol

SMILES C1=C(C(=CC(=C1Cl)Cl)Cl)OCC(=O)NN

InChI String
InChI=1S/C8H7Cl3N2O2/c9-4-1-6(11)7(2-

5(4)10)15-3-8(14)13-12/h1-2H,3,12H2,(H,13,14)

Part 2: Chemical Structure & InChI Analysis
The InChIKey RJNOGGWECYOHOH-UHFFFAOYSA-N is not random; it is a hashed

representation of the compound's connectivity and stereochemistry.

Block 1 (Connectivity):RJNOGGWECYOHOH

Encodes the molecular skeleton: the trichlorobenzene ring, the ether linkage, and the

hydrazide chain.

Block 2 (Stereochemistry/Isotopes):UHFFFAOYSA

UHFFFAOY indicates no defined stereocenters (achiral).

SA indicates the standard version (protonation state).
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Block 3 (Protonation):N

Indicates a neutral charge state.

Structural Visualization (DOT) The following diagram illustrates the logical connectivity of the

molecule.

Figure 1: Structural connectivity of 2-(2,4,5-Trichlorophenoxy)acetohydrazide.
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Part 3: Synthesis Protocol
The synthesis of 2-(2,4,5-Trichlorophenoxy)acetohydrazide is a two-step process starting

from 2,4,5-trichlorophenol. This protocol prioritizes yield and purity, specifically mitigating the

risk of dioxin formation by controlling temperature.

Reaction Scheme
Esterification: 2,4,5-Trichlorophenol + Ethyl chloroacetate

Ethyl 2-(2,4,5-trichlorophenoxy)acetate.

Hydrazinolysis: Ethyl ester + Hydrazine Hydrate

Target Hydrazide.

Step-by-Step Methodology
Step 1: Synthesis of the Ethyl Ester Intermediate

Reagents: 2,4,5-Trichlorophenol (0.01 mol), Ethyl chloroacetate (0.01 mol), Anhydrous

Potassium Carbonate (
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, 0.015 mol), Acetone (dry).

Procedure:

Dissolve 2,4,5-trichlorophenol in dry acetone in a round-bottom flask.

Add anhydrous

and stir for 30 minutes to generate the phenoxide anion.

Add ethyl chloroacetate dropwise.

Reflux the mixture for 6–8 hours. Monitor via TLC (Hexane:Ethyl Acetate 7:3).

Filter the hot solution to remove inorganic salts (

).

Evaporate the solvent to yield the ester precipitate. Recrystallize from ethanol.

Step 2: Hydrazinolysis (Target Synthesis)

Reagents: Ethyl 2-(2,4,5-trichlorophenoxy)acetate (from Step 1), Hydrazine hydrate (80% or

99%, excess), Absolute Ethanol.

Procedure:

Dissolve the ester (0.01 mol) in absolute ethanol (30 mL).

Slowly add hydrazine hydrate (0.02 mol) with stirring. Note: Excess hydrazine drives the

equilibrium toward the product.

Reflux the mixture for 4–6 hours. A solid precipitate usually forms upon cooling.

Workup: Cool the mixture in an ice bath. Filter the solid product.[1]

Purification: Wash with cold ethanol and recrystallize from ethanol/water to obtain needle-

like crystals.

Synthesis Workflow Diagram
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Figure 2: Synthetic pathway for 2-(2,4,5-Trichlorophenoxy)acetohydrazide.
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Part 4: Analytical Characterization
To validate the synthesis, the following spectral signatures must be confirmed.
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Technique Feature
Expected Signal
(ppm / cm⁻¹)

Assignment

IR Spectroscopy Amide I (C=O) 1650–1690 cm⁻¹
Carbonyl stretching of

the hydrazide.

NH Stretching 3200–3350 cm⁻¹

Primary and

secondary amine

stretches (-NH-NH₂).

C-O-C 1230–1250 cm⁻¹
Aryl alkyl ether

stretching.

¹H NMR (DMSO-d₆) Aromatic Protons 7.4 – 7.8 ppm (s)

Two singlets (H-3 and

H-6 of the benzene

ring).

Methylene 4.6 – 4.8 ppm (s) -O-CH₂-CO- protons.

Hydrazide NH 9.0 – 9.5 ppm (s)
Amide proton (-CO-

NH-).

Amino NH₂ 4.0 – 4.5 ppm (bs)
Terminal amino

protons (-NH₂).

Self-Validation Check: The disappearance of the ethyl ester quartet (4.1 ppm) and triplet (1.2

ppm) from the intermediate, combined with the appearance of the NH/NH₂ signals, confirms

the conversion.

Part 5: Applications & Biological Potential
1. Precursor for Schiff Bases (Pharmacophores) The primary research utility of this hydrazide is

as a "key" to unlock a library of Schiff bases. By condensing the terminal amino group (-NH₂)

with various aromatic aldehydes, researchers create N-benzylidene-2-(2,4,5-
trichlorophenoxy)acetohydrazides.

Mechanism: The azomethine linkage (-CH=N-) formed in this reaction mimics peptide bonds

and can bind to bacterial enzymes or DNA.
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Target Activity: Literature suggests these derivatives exhibit significant activity against S.

aureus (Gram-positive) and E. coli (Gram-negative) due to the lipophilicity of the

trichlorophenoxy tail facilitating cell membrane penetration.

2. Metal Chelation The hydrazide moiety possesses nitrogen and oxygen donors capable of

bidentate chelation with transition metals (Cu²⁺, Co²⁺, Ni²⁺). These complexes often show

enhanced biological activity compared to the free ligand.

Part 6: Safety & Toxicology (Critical)
The Dioxin Legacy The starting material, 2,4,5-trichlorophenol, is historically linked to the

formation of 2,3,7,8-Tetrachlorodibenzo-p-dioxin (TCDD) if the synthesis temperature exceeds

160°C under alkaline conditions.

Protocol Safety: The synthesis described above uses mild reflux conditions (approx. 80°C for

ethanol/acetone), which is well below the threshold for significant dioxin formation.

Handling: Always handle the parent phenol and the final hydrazide with gloves and in a fume

hood. Treat all waste as potentially halogenated hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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